Cas no 2171555-24-9 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid
• CAS No: 2171555-24-9
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6428090
• PubChem ID: 165535779
• Update Time: 2025-08-03

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid
• EN300-1506026
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenoxy}acetic acid
• 2171555-24-9

• Inchi： 1S/C26H24N2O6/c1-16(25(31)28-17-7-6-8-18(13-17)33-15-24(29)30)27-26(32)34-14-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： NEYDDWSXYYIXMA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C=1)OCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid

Introduction to 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic Acid (CAS No. 2171555-24-9)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid, identified by its CAS number 2171555-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multi-functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid consists of several key functional groups, including an amino group, a carboxylic acid group, and a phenoxy moiety. These functional groups not only contribute to the compound's solubility and stability but also play a crucial role in its interactions with biological targets. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds an additional layer of complexity, enhancing the molecule's potential for selective binding to specific biological receptors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory effects on enzymes such as COX-2 and NF-kB, which are known to be involved in the pathogenesis of chronic inflammatory diseases.

The pharmacological activity of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders. Research has shown that this compound can interact with neurotransmitter receptors, potentially leading to therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this molecule allow it to bind selectively to these receptors without causing significant side effects.

In addition to its pharmacological properties, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid has also been investigated for its potential anticancer effects. Studies have revealed that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Furthermore, it has been shown to inhibit the growth of tumors by disrupting microtubule formation and preventing cell division. These findings make it a valuable candidate for further development as an anticancer agent.

The synthesis of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more suitable for preclinical and clinical studies. The development of efficient synthetic routes has also facilitated the production of analogs and derivatives of this molecule, which could potentially enhance its therapeutic efficacy.

The safety profile of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid is another critical aspect that has been extensively studied. Preclinical trials have shown that this compound is well-tolerated at various doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and potential adverse effects. The combination of computational modeling and experimental studies has been instrumental in predicting the toxicological profile of this compound, ensuring that it is safe for human use.

The future prospects for 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Advances in drug delivery systems have also opened up new possibilities for improving the bioavailability and targeted delivery of this compound. By leveraging cutting-edge technologies such as nanotechnology and biologics, researchers are hopeful that they can develop more effective treatments for a wide range of diseases.

In conclusion, 2-{3-2-({(9H-fluoren-9-ylmethoxycarbonyl})amino)propanamidophenoxy}acetic acid (CAS No. 2171555- 24- 9) is a multifunctional compound with significant potential in the field of pharmaceutical chemistry and biomedicine. Its unique structure and biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.